Cas no 2228364-54-1 (2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride
• CAS No: 2228364-54-1
• MF: C₅H₆ClF₆N
• MW: 229.551261425018
• CID: 5459663
• PubChem ID: 137964533
• Update Time: 2025-10-29

2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride
• 2,3-bis(trifluoromethyl)cyclopropan-1-amine;hydrochloride
• starbld0028674
• Z3268071829

• Inchi： 1S/C5H5F6N.ClH/c6-4(7,8)1-2(3(1)12)5(9,10)11;/h1-3H,12H2;1H
• InChI Key： FGTSFUBDJSWKIT-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C(C1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 161
• Topological Polar Surface Area: 26

Additional information on 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride

Exploring the Properties and Applications of 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 2228364-54-1)

In the realm of specialty chemicals, 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 2228364-54-1) stands out as a compound of significant interest due to its unique structural features and versatile applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing frequently searched questions in the field of fluorinated organic compounds.

The chemical structure of 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride features a cyclopropane ring with two trifluoromethyl groups at positions 2 and 3, and an amine functional group at position 1, which is protonated as a hydrochloride salt. This arrangement imparts distinct electronic and steric properties that make it valuable in pharmaceutical research and material science. Researchers often inquire about the synthetic route for 2,3-Bis(trifluoromethyl)cyclopropan-1-amine, which typically involves cyclopropanation of appropriate precursors followed by amine protection and deprotection sequences.

Recent advancements in fluorinated compound applications have highlighted the importance of this chemical. The trifluoromethyl groups contribute to enhanced metabolic stability and lipophilicity, making derivatives of 2,3-Bis(trifluoromethyl)cyclopropan-1-amine particularly interesting for drug discovery programs targeting CNS disorders and anti-inflammatory pathways. Current market trends show growing demand for such high-value fluorinated building blocks, with pharmaceutical companies actively seeking novel scaffolds for their medicinal chemistry pipelines.

From a material science perspective, the rigid cyclopropane core combined with electron-withdrawing trifluoromethyl groups makes CAS 2228364-54-1 a promising candidate for developing advanced polymers with unique dielectric properties. Researchers exploring fluorinated polymer precursors often investigate this compound's potential in creating materials with exceptional thermal stability and chemical resistance. The compound's hydrochloride form ensures good solubility in polar solvents, facilitating its incorporation into various synthetic protocols.

Environmental considerations of 2,3-Bis(trifluoromethyl)cyclopropane derivatives have become a hot topic in green chemistry discussions. While fluorinated compounds generally exhibit excellent stability, the scientific community is actively developing more sustainable approaches to their synthesis and application. Recent publications have addressed the biodegradability of fluorinated cyclopropanes, with particular attention to compounds like 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride.

Analytical characterization of CAS 2228364-54-1 typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography for structural confirmation. The compound's purity is crucial for research applications, with HPLC being the method of choice for quality control. Many researchers search for spectroscopic data for 2,3-Bis(trifluoromethyl)cyclopropan-1-amine when characterizing new derivatives or reaction products.

The commercial availability of 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride has improved in recent years, with several specialty chemical suppliers now offering this compound in research quantities. However, challenges remain in scaling up production while maintaining cost-effectiveness, a common concern for multifluorinated organic compounds. Current pricing trends reflect the compound's niche status and the complexity of its synthesis.

In conclusion, 2,3-Bis(trifluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 2228364-54-1) represents an important addition to the toolbox of fluorinated synthetic intermediates. Its combination of structural features continues to inspire innovation across multiple scientific disciplines, from medicinal chemistry to advanced materials development. As research into fluorinated small molecules advances, this compound is likely to see expanded applications and improved synthetic methodologies in the coming years.